Cas no 1261934-19-3 (5-(3-Chloro-4-methylphenyl)nicotinic acid)
5-(3-Chloro-4-methylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Chloro-4-methylphenyl)nicotinic acid
-
- Inchi: 1S/C13H10ClNO2/c1-8-2-3-9(5-12(8)14)10-4-11(13(16)17)7-15-6-10/h2-7H,1H3,(H,16,17)
- InChI Key: JDWNMCYMVAHOMG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C)C1C=NC=C(C(=O)O)C=1
5-(3-Chloro-4-methylphenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C587700-100mg |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C587700-250mg |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | C587700-500mg |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | C587700-1g |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 1g |
$207.00 | 2023-05-18 | ||
| Chemenu | CM318994-5g |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 95% | 5g |
$320 | 2021-08-18 | |
| Chemenu | CM318994-10g |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 95% | 10g |
$533 | 2021-08-18 | |
| Chemenu | CM318994-1g |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 95% | 1g |
$161 | 2022-06-13 | |
| Chemenu | CM318994-5g |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 95% | 5g |
$482 | 2022-06-13 | |
| A2B Chem LLC | AA36359-1g |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 98% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AA36359-5g |
5-(3-Chloro-4-methylphenyl)nicotinic acid |
1261934-19-3 | 98% | 5g |
$402.00 | 2024-04-20 |
5-(3-Chloro-4-methylphenyl)nicotinic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-(3-Chloro-4-methylphenyl)nicotinic acid
Introduction to 5-(3-Chloro-4-methylphenyl)nicotinic acid (CAS No. 1261934-19-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
5-(3-Chloro-4-methylphenyl)nicotinic acid, identified by the CAS number 1261934-19-3, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of nicotinic acid derivatives, which are well-known for their diverse pharmacological effects, particularly in the modulation of neurological and metabolic pathways.
The molecular structure of 5-(3-Chloro-4-methylphenyl)nicotinic acid features a nicotinic acid core substituted with a 3-chloro-4-methylphenyl group. This substitution pattern introduces specific electronic and steric characteristics that influence its interactions with biological targets. The presence of both chloro and methyl groups on the aromatic ring enhances the compound's lipophilicity and binding affinity, making it a promising candidate for drug design and development.
In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their potential therapeutic applications. Nicotinic acid, also known as niacin, is widely recognized for its role in improving lipid profiles and reducing cardiovascular risks. However, structural modifications have opened up new avenues for exploring additional pharmacological effects beyond traditional cholesterol-lowering properties.
5-(3-Chloro-4-methylphenyl)nicotinic acid has been studied for its potential role in modulating neurotransmitter systems, particularly through interactions with nicotinic acetylcholine receptors (nAChRs). These receptors are integral to various physiological processes, including cognition, muscle contraction, and autonomic signaling. The structural features of this compound make it a candidate for developing novel ligands that can selectively target specific nAChR subtypes, which could have implications in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD).
Moreover, the 3-chloro-4-methylphenyl moiety in 5-(3-Chloro-4-methylphenyl)nicotinic acid has been shown to enhance binding affinity to certain biological targets. This has led to investigations into its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The ability to fine-tune the structure of nicotinic acid derivatives allows researchers to explore a wide range of biological activities, making them valuable tools in drug discovery.
Recent studies have also explored the antimicrobial properties of 5-(3-Chloro-4-methylphenyl)nicotinic acid. The chloro group on the aromatic ring contributes to its ability to disrupt bacterial cell membranes, leading to increased permeability and cell death. This finding is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The compound's mechanism of action suggests that it could be effective against a broad spectrum of bacteria, including multidrug-resistant strains.
The synthesis of 5-(3-Chloro-4-methylphenyl)nicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to introduce the desired substituents onto the nicotinic acid backbone. These synthetic approaches not only enhance efficiency but also allow for greater flexibility in modifying the structure for tailored biological activities.
In conclusion, 5-(3-Chloro-4-methylphenyl)nicotinic acid (CAS No. 1261934-19-3) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing various health challenges.
1261934-19-3 (5-(3-Chloro-4-methylphenyl)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)